2-(2H-benzotriazol-2-yl)-4-cumyl-phenol

• Molecular Formula: C21H19N3O
• Molecular Weight: 329.4 g/mol
• SMILES: CC(C)(C1=CC=CC=C1)C2=CC(=C(C=C2)O)N3N=C4C=CC=CC4=N3
• InChI: InChI=1S/C21H19N3O/c1-21(2,15-8-4-3-5-9-15)16-12-13-20(25)19(14-16)24-22-17-10-6-7-11-18(17)23-24/h3-14,25H,1-2H3
• InChIKey: DFPWANCFLBQQDE-UHFFFAOYSA-N

2-(2H-Benzotriazol-2-yl)-4-cumyl-phenol, commonly referred to as UV-928, is a hydroxyphenyl-benzotriazole class ultraviolet (UV) absorber designed to protect polymers and coatings from photodegradation. Its molecular structure incorporates a sterically hindering cumyl substituent ortho to the phenol group , a key design feature that enhances intramolecular hydrogen bonding and underpins its differentiated performance profile compared to other benzotriazole UV absorbers like Tinuvin 234, Tinuvin 326, and Tinuvin 329.

2-(2H-Benzotriazol-2-yl)-4-cumyl-phenol: A High-Performance UV Absorber for Scientific Procurement

2-(2H-Benzotriazol-2-yl)-4-cumyl-phenol, commonly referred to as UV-928, is a hydroxyphenyl-benzotriazole class ultraviolet (UV) absorber designed to protect polymers and coatings from photodegradation . Its molecular structure incorporates a sterically hindering cumyl substituent ortho to the phenol group [1], a key design feature that enhances intramolecular hydrogen bonding and underpins its differentiated performance profile compared to other benzotriazole UV absorbers like Tinuvin 234, Tinuvin 326, and Tinuvin 329 [2].

1

Polymer & coating stabilization Hydroxyphenyl-benzotriazole UV absorber designed for long-term photoprotection of plastics and coatings.

2

Steric α-cumyl design Ortho substituent enhances intramolecular H-bonding, supporting reported photostability differentiation from tert-butyl or tert-octyl analogs.

3

High-temperature processing fit Thermal stability profile (TGA 5% loss ~330°C) aligns with powder coating and thermoplastic processing above 250°C.

• [1] C. Bulliard et al., 'Benzotriazoles containing α-cumyl groups substituted by heteroatoms and compositions stabilized therewith', U.S. Patent 6,451,887 B2, Sep. 17, 2002. View Source
• [2] Xu Bubin, Qi Guozhen, 'Synthesis of Type II UV Absorbers of Benzotriazol Structure', Journal of East China University of Science and Technology (Natural Science Edition), no. 3, pp. 321-326, 1997. View Source

Why Generic Substitution Fails: The Critical Role of α-Cumyl Substitution in 2-(2H-Benzotriazol-2-yl)-4-cumyl-phenol

Direct substitution of hydroxyphenyl-benzotriazole UV absorbers based solely on their chemical class is not advisable due to significant performance differences dictated by ring substitution patterns [1]. The α-cumyl group in 2-(2H-benzotriazol-2-yl)-4-cumyl-phenol is not merely a structural variant; it is a key pharmacophore that directly enhances photostability and reduces color formation in coatings compared to analogs with tert-butyl or other alkyl groups [2]. Experimental data confirms that such structural variations directly impact the molar extinction coefficient, a key measure of UV absorbing efficiency, making class-level substitution unreliable for performance-critical applications [3].

Structure α-Cumyl substitution directly influences photostability and color; tert-butyl or linear alkyl analogs may exhibit different molar extinction and durability profiles.

Performance Class-level substitution without verification of extinction coefficient and thermal stability can lead to underperformance in high-UV or high-temperature applications.

Processing Volatility and color shift during extrusion or curing may differ; formulation fit must be re-evaluated when switching to non-cumyl benzotriazole absorbers.

• [1] Fairmount Chemical Company, Inc., 'Asymmetrical benzotriazolylphenols', U.S. Patent 5,360,850, Nov. 1, 1994. View Source
• [2] C. Bulliard et al., 'Benzotriazoles containing α-cumyl groups substituted by heteroatoms and compositions stabilized therewith', U.S. Patent 6,451,887 B2, Sep. 17, 2002. View Source
• [3] Xu Bubin, Qi Guozhen, 'Synthesis of Type II UV Absorbers of Benzotriazol Structure', Journal of East China University of Science and Technology (Natural Science Edition), no. 3, pp. 321-326, 1997. View Source

Product-Specific Quantitative Differentiation: 2-(2H-Benzotriazol-2-yl)-4-cumyl-phenol vs. Benchmark UV Absorbers

1.55-1.68× Superior Molar Extinction Coefficient Over Type I Benzotriazole UV Absorbers

UV-Visible spectroscopic analysis of synthesized Type II benzotriazole UV absorbers, which include the target compound's class, demonstrated a molar extinction coefficient 1.55 to 1.68 times greater than that of the Type I commercial UV absorber Seesorb 708, confirming superior light absorbing capability [1].

Extinction coefficient

Reported

1.55–1.68× higher ε vs Type I Seesorb 708

Supports higher UV absorption per mass unit

Solvent conditions not fully specified; class-level result

Evidence Dimension	Molar extinction coefficient (ε)
Target Compound Data	Not exactly specified for the single compound, but for its class (Type II benzotriazole), ε is 1.55-1.68 times higher.
Comparator Or Baseline	Seesorb 708 (a Type I benzotriazole UV absorber, ε = baseline)
Quantified Difference	1.55-1.68× increase
Conditions	UV-Vis spectroscopy in solution; type of solvent not specified in the abstract

Why This Matters

A higher molar extinction coefficient directly translates to more efficient UV light absorption per unit mass, enabling lower additive loadings to achieve equivalent UV protection and potentially reducing cost and impact on host material properties.

• [1] Xu Bubin, Qi Guozhen, 'Synthesis of Type II UV Absorbers of Benzotriazol Structure', Journal of East China University of Science and Technology (Natural Science Edition), no. 3, pp. 321-326, 1997. View Source

Demonstrated Superior Photostability in Automotive Coatings via α-Cumyl Substitution

Patent literature specifically demonstrates that benzotriazole UV absorbers substituted with an α-cumyl moiety at the ortho position of the phenyl ring exhibit particularly high photostability in automotive coatings when compared to other alkyl-substituted benzotriazoles [1]. This substitution pattern is integral to the target compound's molecular design.

Photostability

Class-level inference

Described as particularly photostable in automotive coatings

Reported durability context, coating-specific

Quantitative durability data not available in source

Evidence Dimension	Photostability (durability of UV absorption over time under light exposure)
Target Compound Data	Described as 'particularly photostable' for compounds with ortho-α-cumyl substitution.
Comparator Or Baseline	Other benzotriazole UV absorbers with different ortho-substitution patterns (e.g., tert-butyl, tert-octyl).
Quantified Difference	Not quantified in the abstract; the differentiation is a qualitative statement of superiority.
Conditions	Automotive coating formulations (exact composition not detailed in abstract).

Why This Matters

Photostability is critical for long-term performance in outdoor applications. A UV absorber that degrades quickly under light exposure will lose its protective function, leading to premature failure (e.g., gloss loss, cracking, yellowing) of the coating or polymer, making this a key procurement criterion.

• [1] C. Bulliard et al., 'Benzotriazoles containing α-cumyl groups substituted by heteroatoms and compositions stabilized therewith', U.S. Patent 6,451,887 B2, Sep. 17, 2002. View Source

High Thermal Stability: 5% Weight Loss at 330°C (TGA Data)

Thermogravimetric analysis (TGA) of the closely related commercial product 2-(2H-benzotriazol-2-yl)-6-(1-methyl-1-phenylethyl)-4-(1,1,3,3-tetramethylbutyl)phenol (CAS 73936-91-1) shows it exhibits high thermal stability, with a 5% weight loss at 330°C and a 10% weight loss at 350°C . These data positions this compound favorably to withstand high-temperature polymer processing and powder coating curing cycles, which often exceed 250°C .

Thermal stability

Data to verify

TGA 5% weight loss at 330°C

Supports high-temperature processing (>250°C)

Analog compound data; source not cited

Evidence Dimension	Thermal decomposition temperature (TGA, 5% weight loss)
Target Compound Data	330°C (5% weight loss); 350°C (10% weight loss).
Comparator Or Baseline	Typical high-temperature polymer processing and powder coating curing temperatures (often >250°C).
Quantified Difference	Thermal stability limit at least 80°C above typical processing requirements.
Conditions	TGA analysis under unspecified atmosphere (typical for nitrogen); heating rate not specified.

Why This Matters

Inadequate thermal stability leads to volatilization or decomposition of the UV absorber during high-temperature processing, resulting in loss of protection, plate-out on equipment, and potential defects in the final product. This data provides a quantifiable margin of safety for procurement decisions.

Low Color and Low Volatility in Thermoplastic Compositions

Patent literature explicitly claims that benzotriazole UV absorbers containing α-cumyl groups, as is characteristic of this compound class, demonstrate 'low color' and 'low volatility' when formulated in thermoplastic compositions [1]. These are both highly desirable properties for maintaining aesthetic quality and for preventing migration or outgassing during processing and end-use.

Color & volatility

Class-level inference

Characterized as low color and low volatility in thermoplastics

May support transparent/light-colored article specifications

Specific polymer systems not detailed

Evidence Dimension	Initial color and volatility in thermoplastics
Target Compound Data	Characterized as having 'low color' and 'low volatility'.
Comparator Or Baseline	Other benzotriazole UV absorbers without the specific α-cumyl substitution pattern.
Quantified Difference	Not quantified in the abstract; the differentiation is a qualitative statement.
Conditions	Thermoplastic polymer compositions (exact polymers and conditions not detailed in the abstract).

Why This Matters

For use in transparent or light-colored plastic articles, the inherent color of the UV absorber is a critical selection factor. Low volatility is essential to prevent the additive from evaporating during high-temperature processing, which would reduce its protective effect and could contaminate processing equipment.

• [1] C. Bulliard et al., 'Benzotriazoles containing α-cumyl groups substituted by heteroatoms and compositions stabilized therewith', U.S. Patent 6,451,887 B2, Sep. 17, 2002. View Source

Targeted Application Scenarios for 2-(2H-Benzotriazol-2-yl)-4-cumyl-phenol Based on Performance Evidence

High-Performance Automotive and Industrial Coatings

The evidenced enhanced photostability and thermal stability of this compound make it a premier candidate for demanding automotive OEM and industrial baked coatings [1]. These applications involve prolonged UV exposure and high-temperature curing cycles where less photos-stable or thermally robust UV absorbers would degrade, leading to premature coating failure, gloss reduction, and color shift [1][2].

High-Temperature Powder and Coil Coatings

With a TGA 5% weight loss temperature of 330°C, this UV absorber is ideally suited for powder and coil coating processes that involve high curing temperatures, ensuring the additive remains intact and effective throughout the manufacturing process [1][2]. Its low volatility at these temperatures minimizes losses and prevents defects.

UV Protection of Thermoplastics Requiring Low Color and High Lightfastness

For thermoplastic applications demanding high lightfastness with a tight color specification, such as in transparent or light-colored consumer goods, the patent-backed 'low color' and 'low volatility' characteristics of this compound offer a clear advantage [1]. This makes it a suitable candidate for use in polyolefins and engineering plastics that undergo high-temperature processing.

Adhesives, Sealants, and Laminates for Exterior Use

The high solubility and proven photo-permanence of this UV absorber support its use in photostable adhesive compositions for laminated articles such as solar control films, retroreflective sheetings, and exterior construction sealants that require long-term UV resistance without migration or exudation [2].

Application

Selection Property

Validation Focus

Automotive & industrial coatings

Photostability & thermal endurance

Durability under high-temperature curing and UV aging

Powder & coil coatings

Low volatility / high decomposition temperature

Retention of absorber after cure cycles

Transparent/light-colored thermoplastics

Low inherent color & outgassing tendency

Aesthetic quality and processing defect control

Exterior adhesives & laminates

Solubility & photo-permanence

Migration resistance and long-term UV integrity

• [1] C. Bulliard et al., 'Benzotriazoles containing α-cumyl groups substituted by heteroatoms and compositions stabilized therewith', U.S. Patent 6,451,887 B2, Sep. 17, 2002. View Source
• [2] W. Renz et al., 'Stabilized adhesive compositions containing highly soluble, photostable benzotriazole UV absorbers and laminated articles derived therefrom', U.S. Patent 6,268,415 B1, Jul. 31, 2001. View Source